molecular formula C19H21BrN2OS B2810869 3-hydroxy-1-phenyl-3-(p-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide CAS No. 288090-53-9

3-hydroxy-1-phenyl-3-(p-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

Cat. No. B2810869
CAS RN: 288090-53-9
M. Wt: 405.35
InChI Key: KMQHFABRTFEGKP-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-hydroxy-1-phenyl-3-(p-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C19H21BrN2OS and its molecular weight is 405.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Analgesic Activity

  • Synthesis and Study of Analgesic and Antiinflammatory Activity : This study delves into the synthesis of imidazo[2,1-b]thiazolium bromides, including a detailed synthesis route for compounds with potential analgesic and anti-inflammatory activities. The research outlines the reaction mechanisms employed to obtain these compounds and evaluates their biological activities, highlighting their significance in medicinal chemistry research (Chumakov et al., 1999).

Reaction Mechanism and Heterocycle Formation

  • Reaction Mechanism and Structure of New Heterocycles : This paper presents a method for synthesizing new heterocycles via 1,4-dipolar cycloaddition from imidazo[2,1-b]thiazolium-betaine. The study provides insights into the reaction mechanism, offering a foundational understanding for developing novel compounds with potential applications in drug design and synthesis (Yoo et al., 1991).

Antimicrobial Activity

  • Synthesis, Spectroscopic Characterization, and Antimicrobial Activity : Research on the synthesis of new 2-substituted imidazole derivatives and their antimicrobial activities. This study emphasizes the structural characterization and the potential use of these compounds as antimicrobial agents, contributing to the development of new treatments for bacterial and fungal infections (Salman et al., 2015).

Structural and Chemical Transformations

  • Dérives de l'imidazo[2,1-b]thiazole : Focuses on the chemical transformations and structural analysis of imidazo[2,1-b]thiazole derivatives. This research highlights the versatility of these compounds in organic synthesis, providing a basis for developing novel materials with specific chemical properties (Robert & Panouse, 1982).

Crystallographic Analysis

  • Synthesis and Structure Confirmation of Thiazole and Thiazine Derivatives : A study on the synthesis and crystallographic analysis of thiazole and thiazine derivatives. The research offers a detailed look at the molecular structure of these compounds, contributing to our understanding of their potential applications in material science and pharmaceuticals (Hassan et al., 2020).

properties

IUPAC Name

3-(4-methylphenyl)-1-phenyl-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N2OS.BrH/c1-15-8-10-16(11-9-15)19(22)14-20(17-6-3-2-4-7-17)18-21(19)12-5-13-23-18;/h2-4,6-11,22H,5,12-14H2,1H3;1H/q+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMQHFABRTFEGKP-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2(CN(C3=[N+]2CCCS3)C4=CC=CC=C4)O.[Br-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21BrN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.